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Compound of Interest

Compound Name: O-(Trimethylsilyl)hydroxylamine

Cat. No.: B1301986 Get Quote

CAS Number: 22737-36-6 Synonyms: Aminoxytrimethylsilane, TMSONH₂

This technical guide provides a comprehensive overview of O-(Trimethylsilyl)hydroxylamine,

a versatile O-substituted hydroxylamine reagent. It is intended for researchers, scientists, and

professionals in drug development and fine chemical synthesis. This document details the

compound's physicochemical properties, safety information, key synthetic applications, and

representative experimental protocols.

Physicochemical and Spectroscopic Data
O-(Trimethylsilyl)hydroxylamine is a colorless to nearly colorless liquid, notable for the

protective trimethylsilyl group on the hydroxylamine oxygen. This silylation enhances its utility

in various organic transformations compared to unprotected hydroxylamine.

Table 1: Physicochemical Properties of O-(Trimethylsilyl)hydroxylamine
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Property Value Reference(s)

CAS Number 22737-36-6 [1]

Molecular Formula C₃H₁₁NOSi

Molecular Weight 105.21 g/mol [1]

Appearance Liquid [1]

Boiling Point 98-100 °C [1]

Density 0.86 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.405 [1]

Flash Point 12 °C (53.6 °F) - closed cup [1]

Storage Temperature 2-8°C [1]
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| SMILES | C--INVALID-LINK--(C)ON |[1] |

Safety and Handling
O-(Trimethylsilyl)hydroxylamine is a hazardous chemical that requires careful handling in a

controlled laboratory environment. It is highly flammable and corrosive. Adherence to

appropriate safety protocols, including the use of personal protective equipment (PPE), is

mandatory.

Table 2: GHS Hazard and Precautionary Information
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Category Code Description Reference(s)

Pictograms GHS02, GHS05 Flame, Corrosion

Signal Word Danger [1]

Hazard Statements H225
Highly flammable

liquid and vapor.
[1]

H314

Causes severe skin

burns and eye

damage.

[1]

Precautionary

Statements
P210

Keep away from heat,

hot surfaces, sparks,

open flames and other

ignition sources. No

smoking.

[1]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[1]

P303+P361+P353

IF ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water/shower.

[1]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[1]

Hazard Classifications Flam. Liq. 2; Skin

Corr. 1B

Flammable Liquid

Category 2; Skin

[1]
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Category Code Description Reference(s)

Corrosion Category

1B

| Required PPE | | Faceshields, Goggles, Gloves, ABEK (EN14387) respirator filter |[1] |

Key Applications and Reactions
O-(Trimethylsilyl)hydroxylamine is a key reagent in several important synthetic

transformations. Its primary utility lies in its role as a protected hydroxylamine, enabling

reactions that might otherwise be complicated by the dual nucleophilicity of the parent

compound.

Synthesis of O-Trimethylsilyl Oxime Ethers
A principal application is the reaction with aldehydes and ketones to form O-trimethylsilyl oxime

ethers. These products are stable intermediates that can be used in further synthetic steps,

such as chemoselective additions of organometallic reagents.
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Aldehyde or Ketone
(R-C(=O)-R')

O-Trimethylsilyl Oxime Ether
(R-C(=NOSi(CH₃)₃)-R')

+ (CH₃)₃SiONH₂

- H₂O

O-(Trimethylsilyl)hydroxylamine
((CH₃)₃SiONH₂)

H₂O
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O-(Trimethylsilyl)hydroxylamine
CAS 22737-36-6

Preparation of
O-Trimethylsilyl Oxime Ethers   Primary Use

Intermediate in
α-Branched Amine Synthesis

  Key Intermediate

Building Block for
Fine Chemicals

  General Utility

Synthesis of
OLED Materials

  Specialized Application
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Start

1. Reaction Setup
- Dissolve carbonyl in anhydrous solvent

- Inert atmosphere (Ar/N₂)

2. Reagent Addition
- Add O-(TMS)hydroxylamine (1.1 eq)

3. Reaction
- Stir at RT or heat

- Monitor by TLC/GC

4. Workup
- Cool to RT

- Remove solvent in vacuo

Reaction Complete

5. Purification (if needed)
- Vacuum distillation or
- Flash chromatography

Pure O-Trimethylsilyl
Oxime Ether

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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